[4-[(2-Ethylpyrazol-3-yl)methyl]piperazin-1-yl]-(4-methylphenyl)methanone

• IUPAC Name: [4-[(2-ethylpyrazol-3-yl)methyl]piperazin-1-yl]-(4-methylphenyl)methanone
• InChI: InChI=1S/C18H24N4O/c1-3-22-17(8-9-19-22)14-20-10-12-21(13-11-20)18(23)16-6-4-15(2)5-7-16/h4-9H,3,10-14H2,1-2H3
• InChI Key: MRJGWNKHSDAYLO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC=N1)CN2CCN(CC2)C(=O)C3=CC=C(C=C3)C
• Molecular Formula: C18H24N4O
• Molecular Weight: 312.4 g/mol

Description

[4-[(2-Ethylpyrazol-3-yl)methyl]piperazin-1-yl]-(4-methylphenyl)methanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in pharmacology and medicinal chemistry. This compound is also known as EPPM and is classified as a piperazine derivative.

Mechanism of Action

The mechanism of action of EPPM involves its ability to selectively inhibit the reuptake of serotonin in the brain. This leads to an increase in the concentration of serotonin in the synaptic cleft, which can help to alleviate symptoms of depression and anxiety.
Biochemical and Physiological Effects:
EPPM has been shown to have a number of biochemical and physiological effects. Studies have demonstrated that the compound can increase the levels of serotonin and norepinephrine in the brain, which can help to improve mood and alleviate symptoms of depression. In addition, EPPM has also been shown to have anxiolytic effects and can help to reduce symptoms of anxiety.

Advantages and Limitations for Lab Experiments

One of the main advantages of EPPM is its high selectivity for serotonin reuptake inhibition, which can help to reduce the risk of side effects. However, one of the limitations of EPPM is its relatively low potency compared to other SSRIs.

Future Directions

There are a number of potential future directions for research on EPPM. One area of interest is the development of more potent derivatives of EPPM that could be used as antidepressants or antipsychotic agents. In addition, researchers may also investigate the potential use of EPPM in the treatment of other psychiatric disorders, such as bipolar disorder or post-traumatic stress disorder. Finally, studies may also focus on the development of new methods for the synthesis of EPPM and its derivatives.

Synthesis Methods

The synthesis of EPPM involves the reaction of 4-methylacetophenone with ethyl 2-bromoacetate to form 4-methyl-1-(2-bromoethyl)benzene. This intermediate is then reacted with 2-ethyl-3-hydrazinylpyrazole to yield EPPM.

Scientific Research Applications

EPPM has been extensively studied for its potential applications in the field of pharmacology. Researchers have investigated the compound's ability to act as a selective serotonin reuptake inhibitor (SSRI) and its potential as an antidepressant. In addition, EPPM has also been studied for its potential use as an antipsychotic agent.